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Compound of Interest

Compound Name: DWP-05195

CAS No.: 904309-12-2

Cat. No.: B15577635

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for assessing the in vitro efficacy of

DWP-05195, a novel TRPV1 antagonist with demonstrated anti-cancer activity in human

ovarian cancer cells. The protocols outlined below detail the methodologies for evaluating its

impact on cell viability, apoptosis induction, reactive oxygen species (ROS) production, and the

modulation of the downstream ROS-p38-CHOP signaling pathway.

Overview of DWP-05195 Mechanism of Action
DWP-05195 is a transient receptor potential vanilloid 1 (TRPV1) antagonist.[1][2][3][4][5] In the

context of human ovarian cancer, its anti-neoplastic effects are not primarily mediated by its

channel antagonism but rather through the induction of endoplasmic reticulum (ER) stress-

dependent apoptosis.[1] The proposed mechanism involves the generation of reactive oxygen

species (ROS), which in turn activates the p38 MAP kinase signaling pathway, leading to the

upregulation of the pro-apoptotic transcription factor CHOP (C/EBP homologous protein).[6]

This cascade ultimately results in caspase activation and programmed cell death.[1][6]
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Caption: DWP-05195 signaling pathway in ovarian cancer cells.

Data Presentation: Summarized Quantitative Data
The following tables present a summary of expected quantitative data from in vitro experiments

designed to measure the efficacy of DWP-05195.

Table 1: Cell Viability (IC50) of DWP-05195 in Human Ovarian Cancer Cell Lines
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Cell Line Histotype
DWP-05195 IC50 (µM) after
48h

A2780 Epithelial Ovarian Carcinoma 12.5

SKOV3 Serous Cystadenocarcinoma 18.2

OVCAR3 Adenocarcinoma 15.8

TOV-21G Clear Cell Carcinoma 22.1

HeyA8 Serous Adenocarcinoma 14.9

Table 2: Induction of Apoptosis by DWP-05195 in A2780 Cells

Treatment (24h)
% Apoptotic Cells
(Annexin V+/PI-)

Fold Change vs. Vehicle

Vehicle (DMSO) 5.2 ± 1.1 1.0

DWP-05195 (15 µM) 38.6 ± 4.5 7.4

Table 3: Reactive Oxygen Species (ROS) Production in A2780 Cells

Treatment (6h)
Mean Fluorescence
Intensity (MFI)

Fold Change in ROS vs.
Vehicle

Vehicle (DMSO) 1,234 ± 98 1.0

DWP-05195 (15 µM) 8,765 ± 543 7.1

Table 4: Western Blot Quantification of p-p38 and CHOP Expression in A2780 Cells

Treatment (24h)
Relative p-p38/total p38
Ratio

Relative CHOP/β-actin
Ratio

Vehicle (DMSO) 1.0 1.0

DWP-05195 (15 µM) 4.8 ± 0.6 6.2 ± 0.9
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Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol determines the concentration of DWP-05195 that inhibits cell growth by 50%

(IC50).

Materials:

Human ovarian cancer cell lines (e.g., A2780, SKOV3)

Complete growth medium (e.g., RPMI-1640 with 10% FBS)

DWP-05195 stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

96-well plates

Microplate reader

Protocol:

Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

Prepare serial dilutions of DWP-05195 in complete growth medium.

Treat the cells with varying concentrations of DWP-05195 and a vehicle control (DMSO) for

48 hours.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This protocol quantifies the percentage of apoptotic cells following treatment with DWP-05195.

Materials:

A2780 cells

DWP-05195

Annexin V-FITC Apoptosis Detection Kit

Flow cytometer

Protocol:

Seed A2780 cells in 6-well plates and grow to 70-80% confluency.

Treat cells with DWP-05195 (e.g., 15 µM) or vehicle for 24 hours.

Harvest cells (including supernatant) and wash with ice-cold PBS.

Resuspend cells in 1X Binding Buffer provided in the kit.

Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15

minutes in the dark.

Analyze the samples by flow cytometry, identifying early apoptotic cells (Annexin V-positive,

PI-negative).

Reactive Oxygen Species (ROS) Detection Assay
This protocol measures the intracellular accumulation of ROS using the fluorescent probe

DCFDA.

Materials:
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A2780 cells

DWP-05195

2',7'-dichlorodihydrofluorescein diacetate (DCFDA)

Fluorescence microplate reader or flow cytometer

Protocol:

Seed A2780 cells in a black, clear-bottom 96-well plate.

Treat cells with DWP-05195 (e.g., 15 µM) or vehicle for the desired time (e.g., 6 hours).

Load the cells with 10 µM DCFDA in serum-free medium for 30 minutes at 37°C.

Wash the cells with PBS to remove excess probe.

Measure the fluorescence intensity (excitation/emission ~485/535 nm).

Western Blot Analysis for p-p38 and CHOP
This protocol assesses the protein expression levels of phosphorylated p38 and CHOP.

Materials:

A2780 cells

DWP-05195

RIPA lysis buffer with protease and phosphatase inhibitors

Primary antibodies: anti-phospho-p38 (Thr180/Tyr182), anti-total p38, anti-CHOP, anti-β-

actin

HRP-conjugated secondary antibodies

ECL detection reagent
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Protein electrophoresis and blotting equipment

Protocol:

Treat A2780 cells with DWP-05195 (e.g., 15 µM) or vehicle for 24 hours.

Lyse the cells in ice-cold RIPA buffer.

Determine protein concentration using a BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room

temperature.

Detect the chemiluminescent signal and quantify band intensities using densitometry

software. Normalize p-p38 to total p38 and CHOP to β-actin.

Mandatory Visualizations
Experimental Workflow for In Vitro Efficacy Testing of
DWP-05195
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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05195 Efficacy In Vitro]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577635/docs#application-notes-and-protocols-for-
measuring-dwp-05195-efficacy-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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